Cas no 2580225-31-4 (1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 2580225-31-4
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5660824
• PubChem ID: 165889324
• Update Time: 2025-11-06

1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580225-31-4
• 1-[(benzyloxy)carbonyl]-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid
• EN300-27731761
• 1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid

• Inchi： 1S/C18H17NO4/c1-12-16(17(20)21)14-9-5-6-10-15(14)19(12)18(22)23-11-13-7-3-2-4-8-13/h2-10,12,16H,11H2,1H3,(H,20,21)
• InChI Key： CPRIQLKBKOMLPX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC=CC=2C(C(=O)O)C1C)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 2580225-31-4)

1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 2580225-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This indole derivative is widely utilized in the synthesis of bioactive molecules, owing to its unique structural features. The compound's benzyloxycarbonyl (Cbz) protecting group and carboxylic acid functionality make it a versatile intermediate in medicinal chemistry, particularly in the development of protease inhibitors and other therapeutic agents.

In recent years, the demand for indole-based compounds has surged due to their prevalence in natural products and drugs. Researchers are increasingly exploring CAS No. 2580225-31-4 for its potential in drug discovery, especially in targeting neurological and inflammatory diseases. The compound's 2-methyl-2,3-dihydro-1H-indole core is a key scaffold in many FDA-approved drugs, highlighting its pharmacological relevance. Additionally, its carboxylic acid group allows for further derivatization, enabling the creation of novel analogs with enhanced bioactivity.

From a synthetic perspective, 1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid is often employed in peptide coupling reactions and as a building block for heterocyclic chemistry. Its Cbz-protected amine is particularly valuable in multi-step syntheses, where selective deprotection is required. The compound's stability under various reaction conditions makes it a preferred choice for researchers working on complex molecular architectures.

Environmental and sustainability considerations are also driving interest in this compound. With the growing focus on green chemistry, scientists are investigating eco-friendly methods to synthesize CAS No. 2580225-31-4 and its derivatives. Catalytic processes and solvent-free reactions are being explored to minimize waste and reduce the environmental footprint of pharmaceutical production. This aligns with the broader industry trend toward sustainable drug development.

Analytical characterization of 1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its application in drug formulation. The compound's solubility profile and stability under physiological conditions are also areas of active research, as these properties influence its bioavailability and therapeutic efficacy.

In conclusion, 1-(benzyloxy)carbonyl-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 2580225-31-4) is a pivotal compound in modern chemical and pharmaceutical research. Its multifaceted applications, from drug discovery to sustainable synthesis, underscore its importance in advancing science and medicine. As research continues to uncover new uses for this molecule, its role in the development of next-generation therapeutics is expected to expand significantly.